Cas no 406927-79-5 (3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid)

3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid structure

406927-79-5 structure

Product Name:3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid

CAS No:406927-79-5

Molecular Formula:C₁₄H₁₂NO₄FS

Molecular Weight:309.313

CID:3104709

3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid Properties

Names and Identifiers

- 3-(5-Fluoro-2-methyl-benzenesulfonylamino)-benzoic acid

3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P019H1R-50mg	3-(5-fluoro-2-methylbenzenesulfonamido)benzoic acid	406927-79-5	95%	50mg	$111.00
A2B Chem LLC	AV20815-50mg	3-(5-fluoro-2-methylbenzenesulfonamido)benzoic acid	406927-79-5	95%	50mg	$80.00	2024-04-20
Aaron	AR019HA3-50mg	3-(5-fluoro-2-methylbenzenesulfonamido)benzoic acid	406927-79-5	95%	50mg	$83.00	2025-02-10
TRC	F601620-50mg	3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid	406927-79-5		50mg	$ 50.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288929-50mg	3-(5-Fluoro-2-methylbenzenesulfonamido)benzoic acid	406927-79-5	95%	50mg	￥1152.00	2024-05-14

3-(5-Fluoro-2-Methylbenzenesulfonamido)Benzoic Acid Related Literature

1. Dual functional luminescent nanoprobes for monitoring oxygen and chloride concentration changes in cells†

Jingying Zhai,Wei Yang,Xiaojiang Xie Chem. Commun., 2020,56, 14980-14983
2. Correction: Understanding the role of co-surfactants in microemulsions on the growth of copper oxalate using SAXS

Vaishali Sethi,Surinder K. Mehta,Ashok K. Ganguli,Sonalika Vaidya Phys. Chem. Chem. Phys., 2019,21, 17441-17441
3. Plant root nodule like nickel-oxide–multi-walled carbon nanotube composites for non-enzymatic glucose sensors†

Raghavendra Prasad,Narjes Gorjizadeh,Ravindra Rajarao,Veena Sahajwalla,Badekai Ramachandra Bhat RSC Adv., 2015,5, 44792-44799
4. A first-principles study of two-dimensional NbSe2H/g-ZnO van der Waals heterostructures as a water splitting photocatalyst†

K.-H. Chew,T. L. Yoon,Y. H. R. Chang,D. S. Ong Phys. Chem. Chem. Phys., 2021,23, 24222-24232
5. One-pot synthesis of 2-naphthols from nitrones and MBH adducts via decarboxylative N–O bond cleavage†

Sang Hoon Han,Ashok Kumar Pandey,Heeyoung Lee,Saegun Kim,Dahye Kang,Young Hoon Jung,Hyung Sik Kim,In Su Kim Org. Chem. Front., 2018,5, 3210-3218
6. Correction: Ligand design for Rh(iii)-catalyzed C–H activation: an unsymmetrical cyclopentadienyl group enables a regioselective synthesis of dihydroisoquinolones

Todd K. Hyster,Derek M. Dalton Chem. Sci., 2018,9, 8024-8024
7. A novel photocatalytic microreactor bundle that does not require an electric power source†

Kenji Katayama,Yuki Takeda,Kenta Kuwabara,Shota Kuwahara Chem. Commun., 2012,48, 7368-7370
8. A XANES study of LiVPO4F: a factor analysis approach

Yan Qin,Yang Ren,Steve M. Heald,Chengjun Sun,Dehua Zhou,Bryant J. Polzin,Steve E. Trask,Khalil Amine,Yinjin Wei,Gang Chen,Ira Bloom,Zonghai Chen Phys. Chem. Chem. Phys., 2014,16, 3254-3260
9. Contents

Photochem. Photobiol. Sci., 2011,10, 857-866
10. Microstructure and corrosion behavior of Al95−xNixY5 (x = 7,10) glassy ribbons

Y. Feng,H. Z. Liu,H. Zhang,Z. C. Yan,Y. W. Bai RSC Adv., 2022,12, 7199-7209

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

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